Cas no 123534-58-7 (1-Propanone, 1-(2-bromo-3-pyridinyl)-)

• Product Name: 1-Propanone, 1-(2-bromo-3-pyridinyl)-
• CAS No: 123534-58-7
• MF: C₈H₈BrNO
• MW: 214.0592212677
• CID: 3697613
• PubChem ID: 10104669
• Update Time: 2023-10-31

1-Propanone, 1-(2-bromo-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2-bromo-3-pyridinyl)-
• 1-(2-bromopyridin-3-yl)propan-1-one
• 1-(2-Bromo-3-pyridyl)-1-propanone
• 123534-58-7
• N14264

• MDL： MFCD11847325
• Inchi： 1S/C8H8BrNO/c1-2-7(11)6-4-3-5-10-8(6)9/h3-5H,2H2,1H3
• InChI Key： OCCZPCHSJVFQJD-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1Br)(=O)CC

Computed Properties

• Exact Mass: 212.97893g/mol
• Monoisotopic Mass: 212.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų